Cas no 1249958-27-7 (3-hydroxy-3-(5-methylthiophen-2-yl)propanoic acid)

• Product Name: 3-hydroxy-3-(5-methylthiophen-2-yl)propanoic acid
• CAS No: 1249958-27-7
• MF: C₈H₁₀O₃S
• MW: 186.228201389313
• CID: 6408779
• PubChem ID: 57701940
• Update Time: 2025-05-19

3-hydroxy-3-(5-methylthiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-(5-methylthiophen-2-yl)propanoic acid
• 2-Thiophenepropanoic acid, β-hydroxy-5-methyl-
• 1249958-27-7
• AKOS011683214
• SCHEMBL164188
• EN300-1256110
• CS-0345661

• Inchi： 1S/C8H10O3S/c1-5-2-3-7(12-5)6(9)4-8(10)11/h2-3,6,9H,4H2,1H3,(H,10,11)
• InChI Key： ANGRYLPFMZAEET-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)S1)(O)CC(=O)O

Computed Properties

• Exact Mass: 186.03506535g/mol
• Monoisotopic Mass: 186.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• Density: 1.355±0.06 g/cm3(Predicted)
• Boiling Point: 357.3±42.0 °C(Predicted)
• pka: 4.08±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on 3-hydroxy-3-(5-methylthiophen-2-yl)propanoic acid

3-Hydroxy-3-(5-Methylthiophen-2-yl)Propanoic Acid: A Comprehensive Overview

3-Hydroxy-3-(5-methylthiophen-2-yl)propanoic acid (CAS No. 1249958-27-7) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structure and functional groups, exhibits a wide range of potential applications. In this article, we will delve into its chemical properties, synthesis methods, biological activities, and recent advancements in its research.

The molecular structure of 3-hydroxy-3-(5-methylthiophen-2-yl)propanoic acid is characterized by a hydroxyl group (-OH) and a thiophene ring substituted with a methyl group. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, contributes to the compound's stability and reactivity. The propanoic acid moiety introduces carboxylic acid functionality, which can participate in various chemical reactions. This combination of functional groups makes the compound versatile for both synthetic and applied research.

Recent studies have highlighted the potential of 3-hydroxy-3-(5-methylthiophen-2-yl)propanoic acid in drug discovery. Its ability to act as a precursor for bioactive molecules has been explored in several research papers. For instance, researchers have investigated its role in the development of anti-inflammatory agents and antioxidants. The compound's thiophene ring is known to exhibit significant radical-scavenging properties, making it a promising candidate for combating oxidative stress-related diseases.

In terms of synthesis, 3-hydroxy-3-(5-methylthiophen-2-yl)propanoic acid can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. One notable method involves the reaction of 5-methylthiophenecarboxylic acid with appropriate nucleophiles under specific conditions. The optimization of these reaction conditions has been a focus of recent studies to enhance yield and purity.

The biological activity of 3-hydroxy-3-(5-methylthiophen-2-yl)propanoic acid has been extensively studied. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes associated with neurodegenerative diseases. Additionally, its ability to modulate cellular signaling pathways has been explored in cancer research. These findings underscore the compound's potential as a lead molecule for therapeutic development.

From an environmental perspective, 3-hydroxy-3-(5-methylthiophen-2-yl)propanoic acid has shown promise in biodegradation studies. Its ability to degrade under aerobic conditions suggests that it could be an eco-friendly alternative to traditional chemicals in certain industrial applications.

In conclusion, 3-hydroxy-3-(5-methylthiophen-2-y1l)propanoic acid (CAS No. 1249958-27-) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and biological studies, positions it as a valuable asset in both academic and industrial research.